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Compound of Interest

Compound Name: Zinc 5-nitroisophthalate

Cat. No.: B3393927 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the crystal structure and synthesis

of coordination polymers based on zinc and 5-nitroisophthalic acid. Primarily targeting

researchers, scientists, and professionals in drug development, this document collates

crystallographic data, detailed experimental protocols, and visual representations of the

molecular architecture and synthesis workflows.

Introduction
Zinc 5-nitroisophthalate is a coordination polymer with a three-dimensional network structure.

The presence of both zinc ions and nitro functional groups imparts interesting optical,

electronic, and magnetic properties, making it a subject of research in catalysis, coordination

chemistry, and materials science. Its porous structure also suggests potential applications in

gas storage and separation. This guide focuses on the detailed crystal structure of a

representative zinc 5-nitroisophthalate complex, providing a foundational understanding for

further research and application.

Crystallographic Data
The crystal structure of a prominent zinc 5-nitroisophthalate complex, specifically [Zn(NIPH)

(bbib)]₂n·nbbib·nH₂O (where H₂NIPH = 5-nitroisophthalic acid and bbib = 1,4-bis(1H-

benzimidazolyl)butane), has been determined by single-crystal X-ray diffraction. The key

crystallographic data are summarized in the table below.
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Parameter Value

Empirical Formula C₃₀H₂₈N₆O₅Zn

Formula Weight 646.00

Crystal System Monoclinic

Space Group P2₁/c

a (Å) 12.086(2)

b (Å) 16.794(4)

c (Å) 14.189(3)

α (°) 90

β (°) 108.96(3)

γ (°) 90

Volume (Å³) 2724.8(10)

Z 4

Density (calculated) (g/cm³) 1.575

Absorption Coefficient (mm⁻¹) 1.055

F(000) 1336

Crystal Size (mm³) 0.20 x 0.18 x 0.15

Theta range for data collection (°) 2.11 to 25.00

Reflections collected 9589

Independent reflections 4791 [R(int) = 0.0412]

Final R indices [I>2sigma(I)] R₁ = 0.0488, wR₂ = 0.1198

R indices (all data) R₁ = 0.0711, wR₂ = 0.1343

Experimental Protocols
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Synthesis of [Zn(NIPH)(bbib)]₂n·nbbib·nH₂O
Materials:

5-nitroisophthalic acid (H₂NIPH)

1,4-bis(1H-benzimidazolyl)butane (bbib)

Zn(NO₃)₂·6H₂O

NaOH

Distilled water

Procedure: A mixture of 5-nitroisophthalic acid (0.1 mmol, 21.1 mg), 1,4-bis(1H-

benzimidazolyl)butane (0.1 mmol, 28.6 mg), Zn(NO₃)₂·6H₂O (0.1 mmol, 29.7 mg), and distilled

water (10 mL) was prepared. The pH of the mixture was adjusted to 7.0 using a 0.1 M NaOH

solution. The resulting mixture was sealed in a 25 mL Teflon-lined stainless steel autoclave and

heated to 160 °C for 72 hours. After cooling to room temperature at a rate of 5 °C/h, colorless

block-shaped crystals were obtained. The crystals were washed with distilled water and dried in

air.

X-ray Crystallography
A single crystal of the title compound with dimensions 0.20 mm x 0.18 mm x 0.15 mm was

selected for X-ray diffraction analysis. The data were collected on a Bruker SMART APEX II

CCD diffractometer with graphite-monochromated MoKα radiation (λ = 0.71073 Å) at 293(2) K.

The structure was solved by direct methods and refined by full-matrix least-squares on F² using

the SHELXTL-97 software package.

Visualizations
Synthesis Workflow
The following diagram illustrates the hydrothermal synthesis process for the zinc 5-
nitroisophthalate complex.
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Synthesis Workflow for [Zn(NIPH)(bbib)]₂n·nbbib·nH₂O

Reactant Preparation

Hydrothermal Reaction

Product Isolation

5-Nitroisophthalic Acid

Mixing & pH Adjustment to 7.0

1,4-bis(1H-benzimidazolyl)butane Zn(NO₃)₂·6H₂O Distilled Water

Sealing in Teflon-lined Autoclave

Heating at 160°C for 72h

Controlled Cooling (5°C/h)

Formation of Colorless Crystals

Washing with Distilled Water

Air Drying

[Zn(NIPH)(bbib)]₂n·nbbib·nH₂O

Click to download full resolution via product page

Caption: Hydrothermal synthesis of a zinc 5-nitroisophthalate complex.
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Coordination Environment of Zinc
The following diagram depicts the coordination environment around the zinc ion in the crystal

structure.

Coordination Environment of the Zinc Ion
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Caption: Tetrahedral coordination of the Zn(II) ion.

Signaling Pathways
No information regarding the involvement of zinc 5-nitroisophthalate or its complexes in

biological signaling pathways was identified in the reviewed scientific literature. The research

focus on this compound is primarily in the field of materials science.

Conclusion
This technical guide provides a detailed summary of the crystal structure and synthesis of a

representative zinc 5-nitroisophthalate coordination polymer. The provided crystallographic

data and experimental protocols offer a solid foundation for researchers interested in the

synthesis and characterization of novel metal-organic frameworks. The lack of data on

biological signaling pathways highlights a potential area for future investigation, particularly if

these compounds are to be considered for any biomedical applications.

To cite this document: BenchChem. [Unveiling the Crystal Architecture of Zinc 5-
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Available at: [https://www.benchchem.com/product/b3393927#crystal-structure-of-zinc-5-
nitroisophthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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